Cas no 1543402-18-1 (2-(3-Amino-2-methyloxolan-3-yl)acetic acid)

• Product Name: 2-(3-Amino-2-methyloxolan-3-yl)acetic acid
• CAS No: 1543402-18-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5744824
• PubChem ID: 82718673
• Update Time: 2023-11-11

2-(3-Amino-2-methyloxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1284223
• 2-(3-amino-2-methyloxolan-3-yl)aceticacid
• 2-(3-amino-2-methyloxolan-3-yl)acetic acid
• 1543402-18-1
• AKOS021036650
• 2-(3-Amino-2-methyloxolan-3-yl)acetic acid

• Inchi： 1S/C7H13NO3/c1-5-7(8,2-3-11-5)4-6(9)10/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： MJXIRBASDUZUHH-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(C1C)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 303.9±27.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives